Cas no 90043-90-6 (7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione)

7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione structure
90043-90-6 structure
Product Name:7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
CAS No:90043-90-6
MF:C11H15NO2
MW:193.242303133011
CID:994522
PubChem ID:342603
Update Time:2025-04-20

7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione Chemical and Physical Properties

Names and Identifiers

    • 7,7-dimethyl-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
    • 7,7-dimethyl-4,6,7,8-tetrahydroquinoline-2,5(1h,3h)-dione
    • SMR001875332
    • MLS003171441
    • 90043-90-6
    • NGPKIDFIVUHWBD-UHFFFAOYSA-N
    • SCHEMBL9803410
    • 7,7-Dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
    • DTXSID30321674
    • CHEMBL3561009
    • NSC379657
    • NSC-379657
    • Inchi: 1S/C11H15NO2/c1-11(2)5-8-7(9(13)6-11)3-4-10(14)12-8/h3-6H2,1-2H3,(H,12,14)
    • InChI Key: NGPKIDFIVUHWBD-UHFFFAOYSA-N
    • SMILES: O=C1C2CCC(NC=2CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 193.11
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.14
  • Boiling Point: 389.3°C at 760 mmHg
  • Flash Point: 170.3°C
  • Refractive Index: 1.533
  • PSA: 46.17000
  • LogP: 1.86840
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